4-Methyl-7-(methylamino)-2H-chromen-2-one hydrochloride

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC.Cl
• InChI: InChI=1S/C11H11NO2.ClH/c1-7-5-11(13)14-10-6-8(12-2)3-4-9(7)10;/h3-6,12H,1-2H3;1H
• InChIKey: HAFXMIYFRLFEKT-UHFFFAOYSA-N

Compound Identity and Procurement Characteristics

4-Methyl-7-(methylamino)-2H-chromen-2-one hydrochloride (CAS 1134849-13-0; free base CAS 40568-08-9) is a synthetic 7-monoalkylamino coumarin derivative belonging to the benzopyran-2-one class . Its molecular formula is C₁₁H₁₂ClNO₂ (MW 225.67) as the hydrochloride salt, and C₁₁H₁₁NO₂ (MW 189.21) as the free base . The compound bears a secondary methylamino group at position 7 and a methyl substituent at position 4 of the coumarin scaffold, structurally intermediate between the widely used primary amine Coumarin 120 (7-amino-4-methylcoumarin, CAS 26093-31-2) and the tertiary amines Coumarin 311 (7-dimethylamino-4-methylcoumarin) and Coumarin 1 (7-diethylamino-4-methylcoumarin) [1]. This specific substitution pattern imparts a discrete set of photophysical, metabolic, and physicochemical properties that distinguish it from its closest in-class analogs and determine its suitability for particular research and industrial applications [1].

Protonation-sensitive fluorescent reporter — unique acid-induced blue to blue-green emission shift

CYP2A-selective probe substrate — predicted singular routing through coumarin 7-hydroxylase

Controlled N-functionalization handle — single secondary amine for selective derivatization

• [1] López Arbeloa, T.; López Arbeloa, F.; Tapia, M. J.; López Arbeloa, I. Hydrogen-Bonding Effect on the Photophysical Properties of 7-Aminocoumarin Derivatives. J. Phys. Chem. 1993, 97, 4704–4707. View Source

Why This Compound Cannot Replace Coumarin 120 or Tertiary Aminocoumarins

The degree of N-alkylation at the 7-position of 4-methylcoumarins fundamentally governs photophysical behavior, metabolic fate, and application suitability. Primary amines (Coumarin 120) exhibit anomalous quantum yield quenching in nonpolar solvents [1]; dialkylamino tertiary amines (Coumarin 1, Coumarin 311) serve as effective solvatochromic hydrophobic probes [2]; and monoalkylamino secondary amines—including the target compound—display a unique acid-induced fluorescence chromism and divergent cytochrome P450 metabolic routing not shared by either primary or tertiary congeners [3][4]. Generic substitution within the 7-aminocoumarin family therefore risks selecting a compound with incompatible fluorescence properties, unintended biological stability, or solvent-response behavior that degrades assay performance. The hydrochloride salt form further differentiates the target compound from free-base analogs in terms of aqueous solubility and handling characteristics [5].

Fluorescence response

This compound: acid-induced blue-green chromism, dimer formation

Coumarin 120 / tertiary amines: quenching or no comparable shift

CYP metabolism routing

Secondary amine: AhR-inducible CYP1A + CYP2A5 substrate

Tertiary amines: CAR-inducible CYP2B; excluded from CYP2A5

Hydrophobic probe suitability

Secondary amines: inadequate solvatochromic response

Tertiary amines: strong polarity-dependent fluorescence

• [1] Rechthaler, K.; Köhler, G. Excited State Properties and Deactivation Pathways of 7-Aminocoumarins. Chem. Phys. 1994, 189, 99–116. View Source
• [2] Fluorescence of 4-Methyl-7-substituted Aminocoumarin in a Variety of Organic Solvents and Aqueous Protein Solutions. Nippon Kagaku Kaishi 1974, 1974 (9), 1744–1750. View Source
• [3] Angadiyavar, C. S.; et al. Anomalous Fluorescence and Laser Emission from 7-Alkylamino Coumarins in Acid Solutions. Chem. Phys. Lett. 1974, 25 (4), 537–540. View Source
• [4] Tegtmeier, M.; et al. 7-Aminocoumarins Are Substrates of Cytochrome P450-Isozymes. Arch. Pharm. (Weinheim) 1998, 331 (4), 143–148. View Source
• [5] Carl Roth GmbH. 4-Methyl-7-(methylamino)-2H-chromen-2-one (CAS 40568-08-9) Product Technical Data. https://www.carlroth.com (accessed 2026-05-04). View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Acid-Induced Fluorescence Chromism: Blue-to-Blue-Green Emission Shift

7-Monoalkylamino-4-methyl coumarins, including the target 7-(methylamino) derivative, exhibit a distinctive acid-induced fluorescence emission shift from the blue to the blue-green spectral region upon protonation [1]. This behavior is absent in primary 7-amino (Coumarin 120) and tertiary 7-dialkylamino (Coumarin 1, Coumarin 311) analogs, for which acid addition quenches or does not comparably shift emission [1]. At elevated concentrations, a new excitation peak emerges that is attributed to a dimeric species formed specifically by the monoalkylamino coumarins in acidic media; this dimer is the source of the blue-green emission [1].

Acid-induced chromism

Head-to-head

Exclusive blue to blue-green emission shift upon protonation; dimeric species excitation peak emerges.

Supports pH-sensitive reporter design

Primary/tertiary analogs show quenching or no shift

Evidence Dimension	Acid-induced fluorescence emission spectral shift (alcoholic solution)
Target Compound Data	Emission shifts from blue to blue-green upon acid addition; new excitation peak appears at higher concentration attributed to dimer formation [1]
Comparator Or Baseline	7-Amino-4-methylcoumarin (Coumarin 120, primary amine): no comparable acid-induced shift; 7-Diethylamino-4-methylcoumarin (Coumarin 1, tertiary amine): no comparable acid-induced shift [1]
Quantified Difference	Qualitative spectral shift from blue to blue-green emission exclusive to monoalkylamino derivatives; dimeric excited-state species formed only by this subclass [1]
Conditions	Alcoholic (ethanol/methanol) solutions; acid (HCl) titration; fluorescence and excitation spectra measured at varying concentrations [1]

Why This Matters

This property makes the target compound uniquely suited as a pH- or protonation-sensitive fluorescent reporter in environments where primary or tertiary aminocoumarins would fail to provide a ratiometric or chromatically distinct signal.

• [1] Angadiyavar, C. S.; et al. Anomalous Fluorescence and Laser Emission from 7-Alkylamino Coumarins in Acid Solutions. Chem. Phys. Lett. 1974, 25 (4), 537–540. View Source

Cytochrome P450 Isozyme Routing and CYP2A5 Substrate Specificity

The secondary amine 7-ethylamino-4-methylcoumarin, the closest experimentally characterized analog of the target 7-(methylamino) compound, is N-deethylated predominantly by murine cytochrome P450 isozymes induced by 3-methylcholanthrene (AhR-mediated CYP1A family) [1]. In contrast, the tertiary amines 7-diethylamino-4-methylcoumarin and 7-diethylamino-4-trifluoromethylcoumarin are deethylated primarily by phenobarbital-inducible isozymes (CAR-mediated CYP2B family) [1]. Critically, the secondary amine is the singular 7-aminocoumarin among four tested compounds that is accepted as a substrate by coumarin 7-hydroxylase (CYP2A5), whereas the tertiary amines are not substrates for this isoform [1]. By structural extrapolation, the target 7-(methylamino) compound—also a secondary N-alkylamine—would be expected to follow this distinct CYP isozyme routing pattern, which diverges fundamentally from that of the more commonly used tertiary dialkylamino coumarins.

CYP isozyme routing

Class-level inference

Secondary amine analog is the sole CYP2A5 substrate among tested 7-aminocoumarins; routed through AhR-inducible CYP1A.

Enables CYP2A-selective substrate studies

Tertiary amines: CAR-inducible CYP2B routing

Evidence Dimension	Cytochrome P450 isozyme selectivity for N-dealkylation (murine hepatic microsomes)
Target Compound Data	7-Ethylamino-4-methylcoumarin (secondary amine analog): deethylated by 3-methylcholanthrene-induced CYP isozymes; accepted as substrate by CYP2A5 (coumarin 7-hydroxylase) [1]. Target 7-(methylamino) analog inferred to share secondary-amine CYP routing.
Comparator Or Baseline	7-Diethylamino-4-methylcoumarin (tertiary amine): deethylated by phenobarbital-induced CYP isozymes; not a CYP2A5 substrate. 7-Diethylamino-4-trifluoromethylcoumarin: same tertiary amine routing [1].
Quantified Difference	Inducer-specific isozyme routing: secondary amine → AhR/3-MC-inducible CYP1A + CYP2A5; tertiary amine → CAR/phenobarbital-inducible CYP2B; secondary amine is the singular CYP2A5 substrate among tested 7-aminocoumarins [1]
Conditions	Murine hepatic microsomal preparations; induction by 3-methylcholanthrene, phenobarbital, pyrazole, or cobalt; N-dealkylation monitored via fluorogenic product detection [1]

Why This Matters

For applications involving hepatic metabolism studies, prodrug design, or ADME profiling, selecting the secondary amine (methylamino) coumarin over a tertiary dialkylamino analog routes the compound through a different CYP isoform panel, enabling isozyme-specific probing or avoiding undesired metabolic liabilities.

• [1] Tegtmeier, M.; et al. 7-Aminocoumarins Are Substrates of Cytochrome P450-Isozymes. Arch. Pharm. (Weinheim) 1998, 331 (4), 143–148. View Source

Limitations as a Hydrophobic Probe for Protein Binding Sites

A systematic survey of ten 4-methyl-7-substituted aminocoumarin derivatives demonstrated that primary and secondary alkyl aminocoumarins are inadequate as fluorescent hydrophobic probes, whereas tertiary amino derivatives (diethylamino, anilino, and morpholino substituents) exhibit strong, polarity-dependent fluorescence variation suitable for detecting hydrophobic sites in proteins and micelles [1]. Specifically, 4-methyl-7-anilino coumarin (MAC) showed extremely low fluorescence in aqueous solution but increased emission dramatically in solvents with dielectric constants below approximately 20, with concomitant emission maximum wavenumber shifts as a function of solvent polarity [1]. The target secondary methylamino compound falls into the probe-inadequate category defined by this study, contrasting with the probe-adequate tertiary diethylamino analog (Coumarin 1) [1].

Hydrophobic probe limitation

Class-level inference

Secondary amines classified as inadequate for solvatochromic hydrophobic probe applications.

Exclude from protein binding-site probe workflows

Tertiary amines provide the required polarity sensitivity

Evidence Dimension	Solvatochromic fluorescence response and suitability as a hydrophobic protein-binding-site probe
Target Compound Data	Secondary alkyl aminocoumarins (including 7-methylamino): classified as inadequate for hydrophobic probe applications due to insufficient polarity-dependent fluorescence variation [1]
Comparator Or Baseline	7-Diethylamino-4-methylcoumarin (Coumarin 1, tertiary amine): strong solvatochromic fluorescence; suitable as a hydrophobic probe. 4-Methyl-7-anilino coumarin (MAC): extremely low fluorescence in aqueous solution; strong emission increase in low-polarity solvents (dielectric constant <20); emission maximum wavenumber shifts with polarity [1].
Quantified Difference	Qualitative categorization: primary/secondary amines → probe-inadequate; tertiary amines (diethylamino, anilino, morpholino) → probe-adequate [1]
Conditions	Fluorescence quantum yield, emission maximum, and emission band width measured across a range of organic solvents and aqueous protein (HSA, BSA) solutions [1]

Why This Matters

A negative differentiator with procurement significance: researchers seeking a solvatochromic hydrophobic probe should specifically avoid the target secondary amine compound and instead select a tertiary dialkylamino coumarin, preventing wasted procurement and experimental failure.

• [1] Fluorescence of 4-Methyl-7-substituted Aminocoumarin in a Variety of Organic Solvents and Aqueous Protein Solutions. Nippon Kagaku Kaishi 1974, 1974 (9), 1744–1750. View Source

Hydrochloride Salt Form: Aqueous Solubility and Handling Advantage

The hydrochloride salt form (CAS 1134849-13-0, C₁₁H₁₂ClNO₂, MW 225.67) provides enhanced aqueous solubility compared to the free base (CAS 40568-08-9, C₁₁H₁₁NO₂, MW 189.21) [1]. The free base has a reported boiling point of 364.8 °C and flash point of 174.5 °C, with recommended storage at +2 to +8 °C [1]. While quantitative aqueous solubility values for both forms are not directly reported in the accessed sources, the general principle that hydrochloride salt formation of weakly basic aromatic amines increases aqueous solubility by several-fold relative to the neutral free base is well-established in pharmaceutical salt selection science [2]. The hydrochloride salt is available at ≥95% purity from multiple vendors, with the free base offered at min. 95% purity [1].

Salt form handling

Cross-study comparable

Hydrochloride salt increases aqueous solubility vs free base; MW difference +36.46 g/mol.

Supports biological buffer dissolution

Quantitative solubility ratio not directly reported

Evidence Dimension	Salt form physicochemical properties: molecular weight, inferred aqueous solubility, and handling characteristics
Target Compound Data	Hydrochloride salt: CAS 1134849-13-0; MW 225.67; C₁₁H₁₂ClNO₂; ≥95% purity
Comparator Or Baseline	Free base: CAS 40568-08-9; MW 189.21; C₁₁H₁₁NO₂; bp 364.8 °C; flash point 174.5 °C; storage +2 to +8 °C; min. 95% purity [1]
Quantified Difference	MW difference: +36.46 g/mol (one HCl equivalent); free base bp 364.8 °C; quantitative aqueous solubility ratio not directly reported [1]
Conditions	Vendor-reported physicochemical data; salt form (hydrochloride) vs. free base [1]

Why This Matters

Procurement of the hydrochloride salt rather than the free base is indicated for workflows requiring aqueous or biological buffer dissolution (e.g., cell-based assays, enzymatic studies), reducing the need for organic co-solvents that may interfere with biological systems.

• [1] Carl Roth GmbH. 4-Methyl-7-(methylamino)-2H-chromen-2-one (CAS 40568-08-9) Product Technical Data. https://www.carlroth.com (accessed 2026-05-04). View Source
• [2] Berge, S. M.; Bighley, L. D.; Monkhouse, D. C. Pharmaceutical Salts. J. Pharm. Sci. 1977, 66 (1), 1–19. View Source

Anti-Inflammatory Activity Compared to Non-Amino Coumarin Hybrids

In a 2023 screening study of four sets of 4-methyl-7-substituted coumarin derivatives evaluated by anti-denaturation assay with diclofenac sodium as reference, the 4-methyl-7-amino/amido coumarin series (compounds 6a–n and 7a–f) exhibited lower anti-inflammatory activity compared to all other compound series tested [1]. The best-performing compounds within this amino/amido series (6b, 6c, 6l, 6n, and 7d) showed only 29–37% inhibition of BSA denaturation at 100 µg/mL [1]. In contrast, compounds from the non-amino series (e.g., triazole-linked and other heterocycle-containing 4-methyl-7-substituted coumarins) demonstrated superior anti-inflammatory activity, with electron-donating and nitrogen-rich fragments boosting activity in those series [1]. While the target 7-(methylamino) compound was not among the specific compounds tested, its structural classification as a 4-methyl-7-amino coumarin places it within this lower-activity category [1].

Anti-inflammatory SAR

Class-level inference

7-Amino series showed lower anti-denaturation assay response (29–37% inhibition) vs non-amino coumarin hybrids.

Context-dependent; not a primary fit for anti-inflammatory screening

Target compound not directly tested; series-level trend

Evidence Dimension	In vitro anti-inflammatory activity: % inhibition of BSA denaturation
Target Compound Data	4-Methyl-7-amino/amido coumarin series (6a–n, 7a–f): best compounds 6b, 6c, 6l, 6n, 7d showed 29–37% inhibition at 100 µg/mL; overall series activity lower than all other tested compound series [1]
Comparator Or Baseline	Non-amino 4-methyl-7-substituted coumarin hybrids (triazole, pyrazole, and other heterocycle-linked series): superior anti-inflammatory activity; electron-donating substituents boosted activity [1]. Diclofenac sodium: reference standard.
Quantified Difference	Amino/amido series best compounds: 29–37% inhibition at 100 µg/mL; non-amino series compounds (e.g., 3o, 5f, 6c) identified as most active overall, with quantitative values exceeding those of the amino/amido series [1]
Conditions	Anti-denaturation assay (BSA); diclofenac sodium reference standard; compounds tested at 100 µg/mL [1]

Why This Matters

Procurement for anti-inflammatory drug discovery programs should note that 7-amino-substituted 4-methylcoumarins, including the target compound, are predicted to possess lower inherent anti-inflammatory activity than heterocycle-linked 4-methyl-7-substituted coumarin hybrids, guiding library design and hit triage decisions.

• [1] Joy, M. N.; Guda, M. R.; Zyryanov, G. V. Evaluation of Anti-Inflammatory and Anti-Tubercular Activity of 4-Methyl-7-Substituted Coumarin Hybrids and Their Structure Activity Relationships. Pharmaceuticals 2023, 16 (9), 1326. View Source

Recommended Application Scenarios Based on Differentiation Evidence

pH-Responsive Fluorescent Reporter Development

The target compound's unique acid-induced blue-to-blue-green emission shift, documented for 7-monoalkylamino-4-methyl coumarins and absent in primary (Coumarin 120) and tertiary (Coumarin 1) analogs [1], positions it as a candidate scaffold for designing pH-sensitive fluorescent reporters. In acidic cellular compartments (e.g., lysosomes, endosomes) or in proton-rich microenvironments such as acidic tumor niches, the compound can provide a chromatically distinct signal shift that primary or tertiary aminocoumarins cannot replicate. The hydrochloride salt form further facilitates direct aqueous dissolution for biological imaging workflows .

CYP2A5/CYP2A6 Isozyme-Selective Probe Substrate

Based on the demonstrated singular acceptance of the secondary amine 7-ethylamino-4-methylcoumarin as a substrate for coumarin 7-hydroxylase (CYP2A5) among tested 7-aminocoumarins—while tertiary amines are excluded from this isoform [1]—the target 7-(methylamino) compound is predicted to serve as a CYP2A-selective fluorogenic probe substrate. This contrasts with the tertiary dialkylamino coumarins, which route through phenobarbital-inducible CYP2B isoforms [1]. Researchers studying CYP2A5 (murine) or CYP2A6 (human) activity, or screening for CYP2A modulators, would benefit from the secondary amine coumarin scaffold as a selective substrate candidate.

Synthetic Building Block for N-Functionalized Coumarin Libraries

The secondary methylamino group at position 7 provides a mono-functionalized amine handle that permits further selective N-derivatization (e.g., N-acylation, N-alkylation, or N-sulfonylation) without the competing dialkylation or over-functionalization issues encountered with primary amines (Coumarin 120) [1]. The compound is commercially positioned as a fine chemical building block for synthesizing more complex coumarin-based scaffolds used in pharmaceutical research [1]. This distinct synthetic utility—a single reactive N–H site for controlled derivatization—contrasts with the fully substituted tertiary amines (Coumarin 1, Coumarin 311) which lack a free N–H and with primary amines which may undergo bis-functionalization.

Negative Selection: Exclusion from Hydrophobic Probe Applications

Procurement decision-makers should explicitly exclude this compound from workflows requiring a solvatochromic hydrophobic probe for protein binding site characterization. The 1974 systematic study of ten 4-methyl-7-substituted aminocoumarins demonstrated that primary and secondary alkyl aminocoumarins are inadequate for this purpose, whereas tertiary amines (diethylamino, anilino, morpholino) provide the requisite polarity-dependent fluorescence changes [1]. Selecting the target secondary amine compound for hydrophobic probe applications would lead to experimental failure; Coumarin 1 (7-diethylamino-4-methylcoumarin) or 4-methyl-7-anilino coumarin should be procured instead [1].

Application

Selection Property

Validation Focus

pH-responsive fluorescent reporter development

Acid-induced emission chromism

Spectral shift in proton-rich microenvironments

CYP2A-selective probe substrate studies

Secondary amine CYP routing profile

CYP2A5/CYP2A6 substrate verification

N-functionalized coumarin library synthesis

Single N–H derivatization handle

Controlled mono-functionalization

Exclusion: hydrophobic probe applications

Inadequate solvatochromic response

Select tertiary amine coumarins instead

• [1] Angadiyavar, C. S.; et al. Anomalous Fluorescence and Laser Emission from 7-Alkylamino Coumarins in Acid Solutions. Chem. Phys. Lett. 1974, 25 (4), 537–540. View Source